4-(4-methoxyphenoxy)thiophene-2-carboxylic acid
Overview
Description
4-(4-Methoxyphenoxy)thiophene-2-carboxylic acid, also known as 4-MTPTCA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is a derivative of thiophene, a five-membered ring aromatic compound that is known to exist in many natural products. 4-MTPTCA has been studied for its potential applications in organic synthesis, as a photosensitizer, as a redox mediator, and as a catalyst in organic reactions.
Scientific Research Applications
4-(4-methoxyphenoxy)thiophene-2-carboxylic acid has been studied for its potential applications in scientific research. One potential application is as a photosensitizer for the detection of various organic compounds. The compound can be used to detect organic compounds in aqueous solutions. It has also been studied for its potential application as a redox mediator in organic reactions. The compound has been used as a catalyst in organic reactions, such as the Heck reaction and the Suzuki-Miyaura coupling reaction. Additionally, 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid has been studied for its potential application in organic synthesis.
Mechanism of Action
The mechanism of action of 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid is not yet fully understood. It is believed that the compound acts as a photosensitizer by absorbing light and transferring the energy to organic molecules in the solution, thus initiating a reaction. The compound is also believed to act as a redox mediator, donating electrons to organic molecules in the solution and thus facilitating a reaction. Additionally, the compound is believed to act as a catalyst in organic reactions, by providing a favorable environment for the reaction to occur.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid are not yet fully understood. However, the compound has been studied for its potential application as a photosensitizer, and it has been shown to be non-toxic to cells and organisms in laboratory studies. Additionally, the compound has been studied for its potential application as a redox mediator, and it has been found to be non-toxic to cells and organisms in laboratory studies.
Advantages and Limitations for Lab Experiments
4-(4-methoxyphenoxy)thiophene-2-carboxylic acid has several advantages for lab experiments. The compound is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, the compound is non-toxic to cells and organisms in laboratory studies. The main limitation of 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid is that the mechanism of action is not yet fully understood.
Future Directions
There are several potential future directions for 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid research. One potential future direction is to further study the mechanism of action of the compound. Additionally, further research could be done to explore the potential applications of the compound in organic synthesis and as a photosensitizer. Additionally, further research could be done to explore the potential applications of the compound as a redox mediator and as a catalyst in organic reactions. Finally, further research could be done to explore the potential biochemical and physiological effects of the compound.
Synthesis Methods
The synthesis of 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid has been studied in numerous studies. One method involves the reaction of 4-methoxyphenol and thiophene-2-carboxylic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous medium at a temperature of 40-50°C and a pH of 10-11. The reaction yields 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid in yields of up to 90%. Other methods have been developed, such as the reaction of 4-methoxyphenol and thiophene-2-carboxylic acid chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid involves the synthesis of 4-(4-methoxyphenoxy)thiophene, followed by carboxylation of the thiophene ring.", "Starting Materials": [ "4-bromoanisole", "thiophene-2-carboxylic acid", "potassium carbonate", "copper(I) iodide", "copper(II) oxide", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "4-bromoanisole is reacted with thiophene-2-carboxylic acid in the presence of potassium carbonate and copper(I) iodide to form 4-(4-methoxyphenoxy)thiophene.", "4-(4-methoxyphenoxy)thiophene is then carboxylated using carbon dioxide in the presence of copper(II) oxide and sodium hydroxide to form 4-(4-methoxyphenoxy)thiophene-2-carboxylic acid." ] } | |
CAS RN |
1920703-19-0 |
Product Name |
4-(4-methoxyphenoxy)thiophene-2-carboxylic acid |
Molecular Formula |
C12H10O4S |
Molecular Weight |
250.3 |
Purity |
93 |
Origin of Product |
United States |
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